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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxylic acid

Cat. No.: B1209419

An In-depth Technical Guide to the Safety and Hazards of 1-Cyclohexene-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and hazard profile of 1-
Cyclohexene-1-carboxylic acid (CAS No. 636-82-8). It is intended for laboratory, research,
and drug development professionals who handle this chemical. This document consolidates
critical data on physical and chemical properties, toxicological hazards, handling procedures,
and emergency response protocols. All data is compiled from reputable safety data sheets and
chemical databases.

Chemical Identification and Physical Properties

1-Cyclohexene-1-carboxylic acid is an alpha,beta-unsaturated monocarboxylic acid.[1][2] It
has been identified as an intermediate in the anaerobic decomposition of benzoic acid.[2] It
appears as a white to light yellow, low-melting crystalline solid.[2][3]

Table 1: Physical and Chemical Properties of 1-Cyclohexene-1-carboxylic acid
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Property Value Source(s)
CAS Number 636-82-8 [4][5]
Molecular Formula C7H1002 (1116171
Linear Formula CeHoCO2H [8]
Molecular Weight 126.15 g/mol [1]

White to light yellow low
Appearance ) ) ) [2][3]
melting crystalline solid

Melting Point 35-39 °C [2]
Boiling Point 133-135 °C at 14 mmHg [2]
Density 1.101 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup
Water Solubility 0.7 g/L at 20°C [2]

Hazard Identification and GHS Classification

1-Cyclohexene-1-carboxylic acid is classified as a hazardous chemical. The primary hazards
are severe skin corrosion and serious eye damage.[1][5] Different suppliers provide slightly
varying classifications, ranging from skin irritation (Category 2) to severe skin corrosion
(Category 1B).[1][4] The most frequently reported and therefore most conservative
classification is presented below.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

) H314: Causes severe
Skin

) o 1B skin burns and eye [11[5]
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
- 1 [1](5]
Damage/Irritation eye damage
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GHS Label Elements:

e Pictogram: GHSO05 (Corrosion)

 Signal Word: Danger[1]

Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[5]
o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4][5]

e P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated
clothing. Rinse skin with water/shower.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P310: Immediately call a POISON CENTER or doctor/physician.[5]

Toxicological Information

Detailed toxicological studies for 1-Cyclohexene-1-carboxylic acid are not widely available in
the public domain.[3][4] The hazard classifications are based on data submitted to regulatory
bodies like the European Chemicals Agency (ECHA).[1]

Acute Toxicity: No information is available.[3][4]

Skin Corrosion/Irritation: Causes severe skin burns (Category 1B).[1][5]

Serious Eye Damage/Irritation: Causes serious eye damage (Category 1).[1][5]

Germ Cell Mutagenicity: No data available.[3]

Carcinogenicity: No data available.[3]

Reproductive Toxicity: No data available.[3]
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o PBT/VPvB Assessment: This substance is not considered to be persistent, bioaccumulative,
and toxic (PBT), or very persistent and very bioaccumulative (vVPvB).[4]

Experimental Protocols

Specific experimental reports for this compound are not publicly available. The GHS
classifications are derived from standardized testing methodologies, likely following OECD
(Organisation for Economic Co-operation and Development) guidelines.

o Skin Corrosion/Irritation (Ref: OECD Guideline 404/435): This type of study typically involves
applying the test substance to the skin of laboratory animals (in vivo) or to reconstructed
human epidermis models (in vitro). Observations for erythema, edema, and corrosive effects
are made over a period of up to 14 days. A Category 1B classification implies that the
substance produces irreversible skin damage after an exposure of up to one hour.

o Serious Eye Damage/Irritation (Ref: OECD Guideline 405/437): This test involves applying
the substance to the eye of an animal (in vivo) or using in vitro models like Bovine Corneal
Opacity and Permeability (BCOP). The classification of Category 1 indicates the substance
causes irreversible tissue damage to the eye or serious physical decay of vision.

Handling, Storage, and Exposure Controls

Proper engineering controls and personal protective equipment are mandatory when handling
this chemical to prevent contact.

Table 3: Exposure Controls and Personal Protection
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Control Parameter Recommendation Source(s)

Use in a well-ventilated area,
preferably in a closed system
) ) or with local exhaust
Engineering Controls o ] [31[4]I5]
ventilation. Eyewash stations
and safety showers must be

readily available.

) Wear chemical safety goggles
Eye/Face Protection ) [5]
or a face shield.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [5][6]

skin exposure.

For dusts, use a dust mask
) ) (e.g., N95). For vapors, use an
Respiratory Protection ) ]
approved respirator with

appropriate cartridges.

Avoid contact with skin, eyes,
_ and clothing. Wash hands
Safe Handling . [4][5]
thoroughly after handling.

Avoid dust formation.

Keep container tightly closed.
Store in a cool, shaded, and

Storage Conditions dry area. Store locked up. [415]
Some suppliers recommend

storing under an inert gas.

Emergency Procedures and First Aid

Immediate action is required in case of exposure. The following diagram outlines the
emergency response workflow.

Caption: Emergency first aid workflow for exposure to 1-Cyclohexene-1-carboxylic acid.

Table 4: First Aid Measures
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Exposure Route

First Aid Instructions

Source(s)

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. Get medical
advice/attention if you feel

unwell.

[4]115]

Skin Contact

Take off immediately all
contaminated clothing. Wash
off with plenty of water. If skin
irritation or burns occur, get
immediate medical

advice/attention.

[4]115]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Immediately call a poison

center or doctor.

[4]115]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Get immediate

medical advice/attention.

[4]115]

Fire and Explosion Hazard Data

The substance is a combustible solid.

Table 5: Fire Fighting Measures
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Parameter Information Source(s)

S ) Dry powder, foam, water spray,
Extinguishing Media o [4]
carbon dioxide (COz).

No specific hazards arising
from the chemical are
reported. Thermal
Specific Hazards decomposition can release [31141[9]
irritating gases and vapors like
carbon monoxide and carbon

dioxide.

Firefighters should wear
) ) personal protective equipment,
Protective Equipment ) ) ] [4]
including self-contained

breathing apparatus (SCBA).

Stability and Reactivity

o Reactivity: No dangerous reactions known under normal conditions.[10]

e Chemical Stability: Stable under normal and recommended storage conditions.[4][11]
» Conditions to Avoid: Incompatible products, heat, and sources of ignition.[9][11]

e Incompatible Materials: Strong oxidizing agents, bases.[9][11]

e Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (COz2) upon
combustion.[9]

Disposal Considerations

Disposal of 1-Cyclohexene-1-carboxylic acid and its containers must be done in accordance
with local, regional, and national regulations. Waste should be entrusted to a licensed waste
disposal company.[4] Do not allow the product to enter drains.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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